3-Methyl-1-(undecylamino)pyrido[1,2-a]benzimidazole-4-carbonitrile

• IUPAC Name: 3-methyl-1-(undecylamino)pyrido[1,2-a]benzimidazole-4-carbonitrile
• InChI: InChI=1S/C24H32N4/c1-3-4-5-6-7-8-9-10-13-16-26-23-17-19(2)20(18-25)24-27-21-14-11-12-15-22(21)28(23)24/h11-12,14-15,17,26H,3-10,13,16H2,1-2H3
• InChI Key: FZDFQZNMIKSABN-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCNC1=CC(=C(C2=NC3=CC=CC=C3N12)C#N)C
• Molecular Formula: C24H32N4
• Molecular Weight: 376.5 g/mol

Description

3-Methyl-1-(undecylamino)pyrido[1,2-a]benzimidazole-4-carbonitrile is a chemical compound with the linear formula C29H42N4. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Scientific Research Applications

Synthesis and Derivative Studies

The chemical under discussion, 3-Methyl-1-(undecylamino)pyrido[1,2-a]benzimidazole-4-carbonitrile, belongs to a broader category of compounds known for their varied synthetic routes and potential applications in scientific research. While direct studies on this specific compound may not be widely available, insights can be drawn from research on similar benzimidazole derivatives.

• Synthetic Pathways : Research indicates that benzimidazole derivatives, such as this compound, can be synthesized through the fusion of 1H-benzimidazole-2-acetonitrile with β-keto esters or ethyl β-aminocrotonate. These processes yield tricyclic compounds that have been further modified to explore various biological activities (Rida et al., 1988).

• Antimicrobial Properties : Benzimidazole derivatives synthesized through such methods have shown in vitro antimicrobial activity, which underscores their potential in medicinal chemistry for the development of new therapeutic agents (Badawey & Gohar, 1992).

• Optical and Fluorescent Applications : Novel benzimidazole-containing compounds have been studied for their optical properties, including UV–vis absorption and fluorescence. These properties suggest potential applications in materials science, particularly in the development of fluorescent markers or sensors (Yang et al., 2011).

• Cytotoxicity and Biological Screening : Derivatives of benzimidazole have been evaluated for their cytotoxicity against cancer cell lines, indicating a research avenue for the development of anticancer agents. The breadth of biological activity and potential for drug discovery within this class of compounds is significant, highlighting their importance in pharmacological research (Al-Adiwish et al., 2017).

Safety and Hazards

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